
Cyprodinil-d5 CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyprodinil-d5

Cat. No.: B569047 Get Quote

Chemical Identity of Cyprodinil-d5
Cyprodinil-d5 is the deuterated analogue of Cyprodinil, a broad-spectrum fungicide. The

incorporation of five deuterium atoms into the phenyl ring results in a molecule with a higher

molecular weight than its unlabeled counterpart, which is useful in various analytical

applications, including mass spectrometry-based assays.

Quantitative Data Summary
For clarity and ease of comparison, the core quantitative data for Cyprodinil-d5 are

summarized in the table below. It is important to note that different suppliers may list slightly

different values.

Identifier Value Source(s)

CAS Number 1773496-67-5 [1][2][3][4]

121552-61-2 (for unlabeled

Cyprodinil)
[5][6][7]

Molecular Weight 230.32 g/mol [1][5][6]

230.33 g/mol [3]

Molecular Formula C₁₄H₁₀D₅N₃ [1][3][5][6]
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The primary CAS number for the deuterated form, Cyprodinil-d5, is 1773496-67-5.[1][2][3][4]

Some sources reference the CAS number of the unlabeled parent compound, Cyprodinil

(121552-61-2), which should be noted to avoid ambiguity in substance identification.[5][6][7]

The molecular weight is consistently reported around 230.32 to 230.33 g/mol .[1][3][5][6]

As this technical guide focuses solely on the chemical identifiers of Cyprodinil-d5,

experimental protocols and signaling pathways are not applicable, and therefore no diagrams

are included.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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